Cas no 32637-94-8 (Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel-)

Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel- structure
32637-94-8 structure
Product Name:Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel-
CAS No:32637-94-8
MF:C11H20OS
MW:200.340902328491
CID:293743
PubChem ID:68143799
Update Time:2025-04-19

Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel-
    • 8-(METHYLTHIO)MENTHONE
    • Cyclohexanone, 5-methyl-2-1-methyl-1-(methylthio)ethyl-, cis-
    • UNII-XL6VF5QS9U
    • rac-(2S,5S)-5-methyl-2-(1-methyl-1-methylsulfanyl-ethyl)cyclohexanone
    • 57129-14-3
    • AKOS040767660
    • XL6VF5QS9U
    • Cyclohexanone, 5-methyl-2-(1-methyl-1-(methylthio)ethyl)-, (2S-trans)-
    • SCHEMBL11858255
    • 32637-94-8
    • Inchi: 1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
    • InChI Key: HJFSNLWDUINFTB-IUCAKERBSA-N
    • SMILES: S(C)C(C)(C)[C@@H]1C(C[C@@H](C)CC1)=O

Computed Properties

  • Exact Mass: 200.12300
  • Monoisotopic Mass: 200.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.13330
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